Cas no 61466-76-0 (Methanone, [2-(acetyloxy)-3-methylphenyl](4-chlorophenyl)-, 1-oxime)

• Product name: Methanone, [2-(acetyloxy)-3-methylphenyl](4-chlorophenyl)-, 1-oxime
• CAS No: 61466-76-0
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 478271
• PubChem ID: 71395594

Methanone, [2-(acetyloxy)-3-methylphenyl](4-chlorophenyl)-, 1-oxime Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(acetyloxy)-3-methylphenyl](4-chlorophenyl)-, 1-oxime
• [2-[C-(4-chlorophenyl)-N-hydroxycarbonimidoyl]-6-methylphenyl] acetate
• DTXSID10817202
• SCHEMBL11525774
• 2-[(4-Chlorophenyl)(hydroxyimino)methyl]-6-methylphenyl acetate
• 61466-76-0

• Inchi： InChI=1S/C16H14ClNO3/c1-10-4-3-5-14(16(10)21-11(2)19)15(18-20)12-6-8-13(17)9-7-12/h3-9,20H,1-2H3
• InChI Key： MXXBQRFXCMMKCI-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C(=NO)C2=CC=C(C=C2)Cl)OC(=O)C

Computed Properties

• Exact Mass: 303.06632
• Monoisotopic Mass: 303.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89